![molecular formula C11H15NOS B7473054 2-(2,5-dimethylphenyl)sulfanyl-N-methylacetamide](/img/structure/B7473054.png)
2-(2,5-dimethylphenyl)sulfanyl-N-methylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2,5-dimethylphenyl)sulfanyl-N-methylacetamide, also known as DMPSMA, is a chemical compound that has gained significant attention in the field of scientific research. DMPSMA is a thioamide derivative that has been synthesized and studied for its potential applications in various fields such as medicine, agriculture, and materials science.
Scientific Research Applications
2-(2,5-dimethylphenyl)sulfanyl-N-methylacetamide has shown potential applications in various fields of scientific research. In medicine, this compound has been studied for its anticancer properties. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound has also been studied for its potential use as an antiviral agent. This compound has been shown to inhibit the replication of certain viruses such as HIV and HCV. In agriculture, this compound has been studied for its potential use as a fungicide. This compound has been shown to inhibit the growth of various fungi that cause plant diseases. In materials science, this compound has been studied for its potential use as a ligand in metal-organic frameworks. This compound has been shown to form stable complexes with various metal ions, which can be used for the synthesis of novel materials.
Mechanism of Action
The mechanism of action of 2-(2,5-dimethylphenyl)sulfanyl-N-methylacetamide is not fully understood. However, studies have shown that this compound exerts its effects through various pathways. In cancer cells, this compound induces apoptosis by activating the caspase cascade and inhibiting the Akt/mTOR pathway. This compound also inhibits angiogenesis by downregulating the expression of VEGF and MMP-9. In viruses, this compound inhibits replication by interfering with viral RNA synthesis and assembly. In fungi, this compound inhibits growth by disrupting the cell membrane and inhibiting the synthesis of ergosterol.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound inhibits cell proliferation and induces apoptosis. This compound also inhibits angiogenesis, which is essential for tumor growth and metastasis. In viruses, this compound inhibits replication and reduces viral load. In fungi, this compound inhibits growth and prevents the spread of plant diseases. This compound has also been shown to have antioxidant properties, which can protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
2-(2,5-dimethylphenyl)sulfanyl-N-methylacetamide has several advantages for lab experiments. This compound is easy to synthesize and purify, which makes it readily available for research purposes. This compound is also stable under various conditions, which allows for long-term storage and transport. However, this compound has some limitations for lab experiments. This compound is relatively insoluble in water, which limits its use in aqueous solutions. This compound also has limited solubility in organic solvents, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the study of 2-(2,5-dimethylphenyl)sulfanyl-N-methylacetamide. In medicine, this compound can be further studied for its potential use as an anticancer and antiviral agent. This compound can also be studied for its potential use in combination with other drugs to enhance their efficacy. In agriculture, this compound can be further studied for its potential use as a fungicide and insecticide. This compound can also be studied for its potential use in the synthesis of novel materials. In addition, the mechanism of action of this compound can be further elucidated to better understand its effects and potential applications.
Conclusion
In conclusion, this compound is a thioamide derivative that has gained significant attention in the field of scientific research. This compound has potential applications in various fields such as medicine, agriculture, and materials science. This compound can be synthesized through a simple and efficient method, and it exerts its effects through various pathways. This compound has several advantages for lab experiments, but it also has some limitations. There are several future directions for the study of this compound, which can lead to the development of new drugs and materials.
Synthesis Methods
2-(2,5-dimethylphenyl)sulfanyl-N-methylacetamide can be synthesized through a simple and efficient method. The synthesis involves the reaction of 2,5-dimethylthiophenol with N-methylacetamide in the presence of a catalytic amount of trifluoroacetic acid. The reaction proceeds smoothly under mild conditions, and the yield of this compound is high. The synthesized this compound can be further purified through recrystallization or column chromatography.
properties
IUPAC Name |
2-(2,5-dimethylphenyl)sulfanyl-N-methylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NOS/c1-8-4-5-9(2)10(6-8)14-7-11(13)12-3/h4-6H,7H2,1-3H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOLYVYSADZMMRT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)SCC(=O)NC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.